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Compound of Interest

Compound Name: ARL67156 trisodium hydrate

Cat. No.: B15089040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of ARL67156, a selective inhibitor of ecto-nucleotidases.

Introduction
ARL67156 (also known as FPL 67156) is an ATP analogue that acts as a competitive inhibitor

of ecto-ATPase activity.[1] It selectively inhibits certain ectonucleotidases, primarily Nucleoside

Triphosphate Diphosphohydrolase-1 (NTPDase1 or CD39) and NTPDase3.[2][3] By preventing

the hydrolysis of extracellular ATP to ADP and subsequently to adenosine, ARL67156

effectively increases the local concentration of ATP, thereby potentiating purinergic signaling.[4]

[5] This makes it a valuable tool for studying the roles of extracellular nucleotides in various

physiological and pathological processes, including neurotransmission, inflammation, and

cancer immunology.[4][5][6]

Physicochemical & Quantitative Data
The properties of ARL67156 Trisodium Salt are summarized below. Note that the molecular

weight may vary slightly between batches due to hydration.[6][7] Always refer to the batch-

specific Certificate of Analysis provided by the supplier.
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Property Value Reference(s)

Molecular Formula C₁₅H₂₁Br₂N₅Na₃O₁₂P₃ [8]

Molecular Weight
785.06 g/mol (Anhydrous

Basis)
[6]

Appearance White to off-white solid powder [7]

Purity (HPLC) ≥98% [6]

Solubility (Water)

Up to 20 mM or >20 mg/mL.

May require sonication for full

dissolution.

[8]

Solubility (DMSO)
Insoluble or only slightly

soluble (<1 mg/mL).
[8]

Storage (Solid)
-20°C, desiccated and

protected from light.
[7]

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months.

Experimental Protocol: Preparation of a 10 mM
ARL67156 Stock Solution
This protocol describes the preparation of a 10 mM stock solution in water, which is the

recommended solvent.

Materials
ARL67156 Trisodium Salt (solid powder)

Nuclease-free water (e.g., Milli-Q or equivalent)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the solid powder in a chemical fume hood or a ventilated enclosure to avoid

inhalation.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Step-by-Step Procedure
Equilibration: Before opening, allow the vial of ARL67156 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

hygroscopic powder.

Calculation: Determine the required mass of ARL67156 and volume of water. To prepare a

10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 785.06 ( g/mol ) / 1000

Example Calculation for 1 mL of 10 mM Stock:

Mass (mg) = 1 mL x 10 mM x 0.78506 mg/µL = 7.85 mg

Weighing: Carefully weigh the calculated amount of ARL67156 powder using an analytical

balance and transfer it to a sterile microcentrifuge tube.

Solubilization: Add the corresponding volume of nuclease-free water to the tube. For the

example above, add 1.0 mL.

Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If necessary, brief sonication in a water bath can aid dissolution.[8]

Visually inspect the solution to ensure there are no visible particulates.
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Aliquoting and Storage: To avoid repeated freeze-thaw cycles, dispense the stock solution

into smaller, single-use aliquots in sterile microcentrifuge tubes. Store the aliquots at -20°C

for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Visualizations
Experimental Workflow
The following diagram illustrates the key steps for preparing the ARL67156 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15089040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for ARL67156 Stock Solution Preparation
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Caption: Workflow for ARL67156 stock solution preparation.
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Signaling Pathway: Mechanism of Action
ARL67156 inhibits the enzymatic degradation of extracellular ATP, thereby modulating

purinergic signaling pathways.

Mechanism of ARL67156 Action
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Caption: ARL67156 inhibits NTPDase, increasing ATP levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ARL 67156 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

2. medchemexpress.com [medchemexpress.com]

3. Specificity of the ecto-ATPase inhibitor ARL 67156 on human and mouse
ectonucleotidases - PMC [pmc.ncbi.nlm.nih.gov]

4. Nucleotide Analog ARL67156 as a Lead Structure for the Development of CD39 and Dual
CD39/CD73 Ectonucleotidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

5. Frontiers | Nucleotide Analog ARL67156 as a Lead Structure for the Development of CD39
and Dual CD39/CD73 Ectonucleotidase Inhibitors [frontiersin.org]

6. ARL 67156 trisodium salt | NTPDase | Tocris Bioscience [tocris.com]

7. medkoo.com [medkoo.com]

8. ARL 67156 trisodium salt | CAS:1021868-83-6 | ecto-ATPase inhibitor | High Purity |
Manufacturer BioCrick [biocrick.com]

To cite this document: BenchChem. [Application Note & Protocol: Preparation of ARL67156
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15089040#how-to-prepare-arl67156-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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